N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-2-(m-tolyl)acetamide

• IUPAC Name: N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C16H21N5O2/c1-11-6-5-7-12(8-11)9-14(22)17-10-13-18-15(21(2)3)20-16(19-13)23-4/h5-8H,9-10H2,1-4H3,(H,17,22)
• InChI Key: VACAERFEECYULW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCC2=NC(=NC(=N2)OC)N(C)C
• Molecular Formula: C16H21N5O2
• Molecular Weight: 315.37 g/mol

Description

N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-2-(m-tolyl)acetamide, also known as DMTA, is a chemical compound that is widely used in scientific research. It is a white crystalline powder that is soluble in water and other solvents. DMTA has been found to have a wide range of applications in biochemistry and physiology, and its mechanism of action has been extensively studied.

Scientific Research Applications

Synthesis and Derivatives Development

One area of research focuses on the synthesis of glycosides where the aglycon is an N-(Hydroxymethyl)amino-1,3,5-triazine derivative. This synthesis explores analogs of anti-tumor drugs, demonstrating the compound's potential in drug development and cancer treatment research. Triazinyl β-glycosides were prepared by reacting sugars with trimethyl-triazinylammonium salts, indicating its versatility in creating biologically active compounds (Bagga et al., 1997).

Electrochemical Properties

Another study examined the electro-oxidation of 2,4,6-tris(dialkylamino)-1,3,5-triazines, highlighting the anodic methoxylation of the dimethylamino derivative. This research contributes to understanding the compound's electrochemical properties, which could be relevant for developing new materials or analytical methods (Cariou et al., 1993).

Isotopomer Synthesis for Cancer Research

The creation of 2H-isotopomers of pentamethylmelamine and potential prodrugs thereof represents another significant application. These developments are aimed at enhancing the efficacy and delivery of experimental anticancer agents, showcasing the compound's role in advancing cancer therapy (Ferrer et al., 2002).

Environmental Impact and Herbicide Activity

The compound's derivatives have also been investigated for their environmental impact and herbicide activity. For example, research on the transport of residual and contact herbicides through field lysimeters via preferential flow provides insights into the environmental behavior of such compounds, highlighting their potential and limitations as agricultural chemicals (Malone et al., 2004).

Analytical Applications

Furthermore, triazine-based hydrazine reagents have been developed for determining aldehydes in waters, demonstrating the compound's utility in analytical chemistry for environmental monitoring and safety assessments (Kempter & Karst, 2000).